4-Chloro-5,6-dimethylnicotinic acid

• Molecular Formula: C8H8ClNO2
• Molecular Weight: 185.61 g/mol
• IUPAC Name: 4-chloro-5,6-dimethylpyridine-3-carboxylic acid
• InChI: InChI=1S/C8H8ClNO2/c1-4-5(2)10-3-6(7(4)9)8(11)12/h3H,1-2H3,(H,11,12)
• InChI Key: QEFSXPKVBVNSHB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CN=C1C)C(=O)O)Cl

Description

4-Chloro-5,6-dimethylnicotinic acid (systematic name: 4-chloro-5,6-dimethylpyridine-3-carboxylic acid) is a substituted nicotinic acid derivative characterized by a chlorine atom at the 4-position and methyl groups at the 5- and 6-positions of the pyridine ring. Nicotinic acid derivatives are widely explored in medicinal and materials chemistry due to their diverse biological activities and utility as synthetic intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-5,6-dimethylnicotinic acid typically involves the chlorination of 5,6-dimethylnicotinic acid. One common method includes the use of thionyl chloride (SOCl2) as a chlorinating agent. The reaction is carried out under reflux conditions, where 5,6-dimethylnicotinic acid is treated with thionyl chloride in the presence of a solvent like dichloromethane. The reaction mixture is then heated to reflux, and the product is isolated by filtration and purification techniques .

Industrial Production Methods: In an industrial setting, the production of 4-Chloro-5,6-dimethylnicotinic acid may involve continuous flow processes to ensure higher yields and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can optimize the production process. Additionally, the implementation of green chemistry principles, such as solvent recycling and waste minimization, can enhance the sustainability of the production process .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-5,6-dimethylnicotinic acid undergo

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substitution Pattern and Molecular Properties

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Substituents	Molecular Weight (g/mol)	Core Structure	Key Functional Groups	References
4-Chloro-5,6-dimethylnicotinic acid*	Cl (4), CH₃ (5,6)	~185.62 (calculated)	Pyridine	Carboxylic acid	N/A
2-Chloro-4,6-dimethylnicotinic acid	Cl (2), CH₃ (4,6)	~185.62	Pyridine	Carboxylic acid
4-Chloro-5,6-difluoronicotinic acid	Cl (4), F (5,6)	193.53	Pyridine	Carboxylic acid
4-Chloro-5,6-dimethylthieno[2,3-d]pyrimidine	Cl (4), CH₃ (5,6)	213.68 (calculated)	Thienopyrimidine	Chloropyrimidine
4-Chloro-5,6,7,8-tetrahydro-1,7-naphthyridine-2-carboxylic acid	Cl (4), saturated ring	212.63	Naphthyridine	Carboxylic acid

• Positional Isomerism : The placement of chlorine and methyl groups significantly impacts reactivity. For example, 2-chloro-4,6-dimethylnicotinic acid (Cl at 2-position) undergoes efficient acyl chloride formation with thionyl chloride, enabling amide coupling (80% yield with pyrrolidine) . In contrast, 4-chloro analogs may exhibit steric hindrance or altered electronic effects due to substituent proximity to the carboxylic acid.
• Halogen vs.
• Heterocyclic Core Variations: Thienopyrimidine derivatives (e.g., 4-chloro-5,6-dimethylthieno[2,3-d]pyrimidine) demonstrate higher molecular weights and distinct electronic properties due to sulfur incorporation, which can enhance antimicrobial activity .